Cas no 524045-02-1 (3-(4-FLUOROPHENOXY)PYRROLIDINE)
3-(4-Fluorophenoxy)pyrrolidine is a fluorinated pyrrolidine derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorophenoxy group attached to a pyrrolidine ring, offers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry. The fluorine substituent enhances metabolic stability and bioavailability, while the pyrrolidine scaffold provides conformational rigidity, facilitating selective interactions with biological targets. This compound is particularly useful in the synthesis of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for use under controlled conditions, it requires proper handling due to its potential sensitivity.
524045-02-1 structure
Product Name:3-(4-FLUOROPHENOXY)PYRROLIDINE
CAS No:524045-02-1
MF:C10H12FNO
MW:181.206786155701
CID:936839
PubChem ID:21898159
Update Time:2025-10-29
3-(4-FLUOROPHENOXY)PYRROLIDINE Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-FLUOROPHENOXY)PYRROLIDINE
- 3-(4-fluoro-phenoxy)-pyrrolidine
- (S)-3-(4-FLUORO-PHENOXY)-PYRROLIDINE
- BB 0260366
- CTK8J0104
- SureCN3380245
- SB39726
- CS-0453241
- F88001
- DTXSID20619714
- SB31171
- SB37499
- MFCD08687905
- YKPHNAHLNXEANR-UHFFFAOYSA-N
- EN300-151348
- MFCD11858554
- SY011690
- SY236135
- AKOS005263847
- DB-347567
- MFCD11858553
- 524045-02-1
- SCHEMBL3380245
- (R)-3-(4-Fluoro-phenoxy)-pyrrolidine
-
- Inchi: 1S/C10H12FNO/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10/h1-4,10,12H,5-7H2
- InChI Key: YKPHNAHLNXEANR-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC1CNCC1
Computed Properties
- Exact Mass: 181.09000
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 1.89520
3-(4-FLUOROPHENOXY)PYRROLIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197056-1g |
3-(4-Fluoro-phenoxy)-pyrrolidine |
524045-02-1 | 95% | 1g |
$558 | 2024-07-15 | |
| Chemenu | CM197056-1g |
3-(4-Fluoro-phenoxy)-pyrrolidine |
524045-02-1 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A109004247-1g |
3-(4-Fluorophenoxy)pyrrolidine |
524045-02-1 | 95% | 1g |
$502.44 | 2023-09-01 | |
| Enamine | EN300-151348-0.05g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 0.05g |
$56.0 | 2023-05-26 | ||
| Enamine | EN300-151348-0.1g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 0.1g |
$83.0 | 2023-05-26 | ||
| Enamine | EN300-151348-0.25g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 0.25g |
$119.0 | 2023-05-26 | ||
| Enamine | EN300-151348-0.5g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 0.5g |
$188.0 | 2023-05-26 | ||
| Enamine | EN300-151348-1.0g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 1g |
$240.0 | 2023-05-26 | ||
| Enamine | EN300-151348-2.5g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 2.5g |
$414.0 | 2023-05-26 | ||
| Enamine | EN300-151348-5.0g |
3-(4-fluorophenoxy)pyrrolidine |
524045-02-1 | 5g |
$702.0 | 2023-05-26 |
3-(4-FLUOROPHENOXY)PYRROLIDINE Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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